Cas no 1416881-55-4 (1,4-Benzenedicarbonitrile, 2,3,5,6-tetrakis(3,6-diphenyl-9H-carbazol-9-yl)-)

1,4-Benzenedicarbonitrile, 2,3,5,6-tetrakis(3,6-diphenyl-9H-carbazol-9-yl)- structure

1416881-55-4 structure

Product Name:1,4-Benzenedicarbonitrile, 2,3,5,6-tetrakis(3,6-diphenyl-9H-carbazol-9-yl)-

CAS No:1416881-55-4

MF:C₁₀₄H₆₄N₆

MW:1397.66118431091

MDL:MFCD28369267

CID:2952054

Update Time:2025-04-21

1,4-Benzenedicarbonitrile, 2,3,5,6-tetrakis(3,6-diphenyl-9H-carbazol-9-yl)- Chemical and Physical Properties

Names and Identifiers

- 2,3,5,6-tetrakis(3,6-diphenylcarbazol-9-yl)-1,4-dicyanobenzene
- 1,4-Benzenedicarbonitrile, 2,3,5,6-tetrakis(3,6-diphenyl-9H-carbazol-9-yl)-
- 4CzTPN-Ph
- AMY18802
- 2,3,5,6-Tetrakis(3,6-diphenyl-9H-carbazol-9-yl)terephthalonitrile
- 2,3,5,6-Tetrakis(3,6-diphenyl-9H-carbazole-9-yl)terephthalonitrile
- MDL： MFCD28369267
- Inchi： 1S/C104H64N6/c105-65-91-101(107-93-49-41-75(67-25-9-1-10-26-67)57-83(93)84-58-76(42-50-94(84)107)68-27-11-2-12-28-68)102(108-95-51-43-77(69-29-13-3-14-30-69)59-85(95)86-60-78(44-52-96(86)108)70-31-15-4-16-32-70)92(66-106)104(110-99-55-47-81(73-37-21-7-22-38-73)63-89(99)90-64-82(48-56-100(90)110)74-39-23-8-24-40-74)103(91)109-97-53-45-79(71-33-17-5-18-34-71)61-87(97)88-62-80(46-54-98(88)109)72-35-19-6-20-36-72/h1-64H
- InChI Key： SOXGZQQJNNPTNZ-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(C3C=CC=CC=3)=CC=2C2=CC(C3C=CC=CC=3)=CC=C12)C1=C(C#N)C(=C(C(C#N)=C1N1C2C=CC(C3C=CC=CC=3)=CC=2C2=CC(C3C=CC=CC=3)=CC=C12)N1C2C=CC(C3C=CC=CC=3)=CC=2C2=CC(C3C=CC=CC=3)=CC=C12)N1C2C=CC(C3C=CC=CC=3)=CC=2C2=CC(C3C=CC=CC=3)=CC=C12

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 110
Rotatable Bond Count: 12
Complexity: 2530
XLogP3: 26.7
Topological Polar Surface Area: 67.3

Experimental Properties

Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (3.6E-14 g/L) (25 ºC),

1,4-Benzenedicarbonitrile, 2,3,5,6-tetrakis(3,6-diphenyl-9H-carbazol-9-yl)- Pricemore >>

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